Cas no 295349-63-2 (4-Pyridinecarboxylicacid, 2-(4-morpholinyl)-, 1,1-dimethylethyl ester)

• Product Name: 4-Pyridinecarboxylicacid, 2-(4-morpholinyl)-, 1,1-dimethylethyl ester
• CAS No: 295349-63-2
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD04114260
• CID: 249203
• PubChem ID: 2762943
• Update Time: 2025-10-31

4-Pyridinecarboxylicacid, 2-(4-morpholinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-(4-morpholinyl)-, 1,1-dimethylethyl ester
• 2-(4-MORPHOLINYL)-PYRIDINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 2-morpholin-4-ylpyridine-4-carboxylate
• t-butyl 2-morpholinoisonicotinate
• tert-butyl 2-morpholinopyridine-4-carboxylate
• tert-butyl 2-(morpholin-4-yl)pyridine-4-carboxylate
• MFCD04114260
• SCHEMBL4725584
• FT-0768625
• 295349-63-2
• 2-(4-morpholinyl)pyridine-4-carboxylic acid tert-butyl ester
• DTXSID60376596
• 2-(4-MORPHOLINYL)-PYRIDINE-4-CARBOXYLIC ACIDN TERT-BUTYL ESTER
• 2-Morpholin-4-yl-isonicotinic acid tert-butyl ester
• tert-butyl 2-morpholinoisonicotinate

• MDL： MFCD04114260
• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(17)11-4-5-15-12(10-11)16-6-8-18-9-7-16/h4-5,10H,6-9H2,1-3H3
• InChI Key： KTZSLYFETZWANR-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C=CN=2)C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 264.14700
• Monoisotopic Mass: 264.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 411.4°Cat760mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.527
• PSA: 51.66000
• LogP: 1.93850

Additional information on 4-Pyridinecarboxylicacid, 2-(4-morpholinyl)-, 1,1-dimethylethyl ester

4-Pyridinecarboxylic Acid, 2-(4-Morpholinyl)-, 1,1-Dimethylethyl Ester (CAS No. 295349-63-2)

The compound 4-Pyridinecarboxylic Acid, 2-(4-Morpholinyl)-, 1,1-Dimethylethyl Ester (CAS No. 295349-63-2) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its pyridine ring system, which serves as the core structure, substituted with a morpholine group at the 2-position and an ester group at the 4-position. The presence of these substituents contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The morpholine group, a six-membered ring containing oxygen and nitrogen atoms, is known for its ability to enhance the bioavailability and pharmacokinetic properties of drugs. This makes 4-Pyridinecarboxylic Acid, 2-(4-Morpholinyl)-, 1,1-Dimethylethyl Ester a promising candidate for use in medicinal chemistry research. The ester group at the 4-position further modulates the compound's solubility and stability, making it suitable for various synthetic applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and minimizing environmental impact.

In terms of biological activity, 4-Pyridinecarboxylic Acid, 2-(4-Morpholinyl)-, 1,1-Dimethylethyl Ester has shown potential as a modulator of cellular signaling pathways. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a valuable tool in the development of therapeutic agents for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The structural versatility of this compound also makes it an attractive substrate for further functionalization. Chemists have explored its use as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For example, recent research has focused on incorporating additional functional groups to improve its targeting capabilities and reduce off-target effects.

From an analytical standpoint, the characterization of 4-Pyridinecarboxylic Acid, 2-(4-Morpholinyl)-, 1,1-Dimethylethyl Ester has been achieved using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring compliance with quality standards in pharmaceutical development.

In conclusion, 4-Pyridinecarboxylic Acid, 2-(4-Morpholinyl)-, 1,1-Dimethylethyl Ester (CAS No. 295349-63-2) is a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical properties and biological activity make it a valuable asset in the field of medicinal chemistry. As research continues to uncover new insights into its structure-function relationships, this compound is expected to play an increasingly important role in drug discovery and development.